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Compound of Interest

5-Chloro-2-
Compound Name:
(trifluoromethyl)nicotinamide

Cat. No.: B15231268

Get Quote

Executive Summary

5-Chloro-2-(trifluoromethyl)nicotinamide (CAS: 1807220-81-0) is a critical pyridine-based
building block used in the development of agrochemicals (e.g., flonicamid analogs) and

pharmaceuticals targeting voltage-gated sodium channels (NaV1.8 inhibitors).

Market Reality: Unlike its carboxylic acid precursor, the amide form is frequently not a stock
catalog item at major distributors. It is often "Make-to-Order" (MTO) or requires custom

synthesis.

Strategic Recommendation: For rapid R&D access, the most reliable procurement strategy is to
source the precursor, 5-Chloro-2-(trifluoromethyl)nicotinic acid (CAS: 823222-02-2), and
perform a one-step amidation in-house or via a Contract Research Organization (CRO). This
guide details the sourcing landscape for the precursor, the price analysis, and the validated
technical protocol for conversion and quality assurance.

Chemical Profile & Identifiers[1][2][3][4][5][6][7]
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Precise identification is crucial due to the prevalence of regioisomers (e.g., 6-chloro or 4-

trifluoromethyl variants) which have distinct CAS numbers and reactivities.

Feature Target Molecule

Primary Commercial
Precursor

5-Chloro-2-

(trifluoromethyl)nicotinamide

Name

5-Chloro-2-

(trifluoromethyl)nicotinic acid

Pyridine ring with -Cl at C5, -

Pyridine ring with -Cl at C5, -

Structure CF3 at C2, -CONH2 at C3 CF3 atC2, -COOH at C3
CAS Number 1807220-81-0 823222-02-2

Formula C7HA4CIF3N20 C7H3CIF3NO2
Mol.[1][2][3][4] Weight 224.57 g/mol 225.55 g/mol

Availability Low (Make-to-Order) High (In Stock)

Sourcing Landscape: Suppliers & Price Analysis[1]
Primary Strategy: Sourcing the Acid Precursor (CAS

823222-02-2)

The acid is readily available from specialized fluorochemistry and heterocyclic building block

suppliers.

Table 1: Supplier & Price Matrix (Estimated R&D Scale)
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. . Representative . Est. Price .
Supplier Tier Pack Size Lead Time
Vendors (USD)
] Sigma-Aldrich
Tier 1 (Global o _
o (MilliporeSigma), 250 mg $180 - $250 1-3 Days
Distributors) ] S
Fisher Scientific
i ] BLD Pharm,
Tier 2 (Specialty
) ChemScene, lg $150 - $200 3-7 Days
Chemical) )
Anichem
] WuXi AppTec,
Tier 3 ) ] RFQ (approx.
Enamine, Combi- 10 g+ 2-4 Weeks
(Bulk/CRO) $80/9)
Blocks

Note: Prices are indicative of Q1 2026 market rates and subject to fluctuation based on raw
material costs (fluorination reagents).

Secondary Strategy: Custom Synthesis of the Amide

If internal synthesis capabilities are unavailable, you must request a quote for CAS 1807220-
81-0.

o Cost Multiplier: Expect to pay 3.0x — 5.0x the molar equivalent price of the acid.

e Typical Quote: $800 - $1,200 for 1 gram (4-6 week lead time).

Sourcing Decision Logic

The following decision tree illustrates the optimal procurement path based on your project's
scale and timeline.
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Need 5-Chloro-2-(trifluoromethyl)nicotinamide

Required Quantity?

/

<5 Grams (R&D)

> 100 Grams (Pilot)

Internal Chem Lab? Bulk Quote Request

Contract CRO (FTE/FFS)

Buy Precursor Acid
(CAS 823222-02-2)

Perform In-House Synthesis
(Protocol Below)

Click to download full resolution via product page

Lead Time: 4-8 Weeks

Figure 1: Strategic sourcing decision tree for 5-Chloro-2-(trifluoromethyl)nicotinamide.

Technical Protocol: Synthesis & Conversion

Objective: Convert commercially available 5-Chloro-2-(trifluoromethyl)nicotinic acid to the target
amide. Mechanism: Acid Chloride formation followed by Ammonolysis.

Reaction Scheme[4][6][10]

¢ Activation: Carboxylic acid + Thionyl Chloride (
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)

Acid Chloride.

e Amidation: Acid Chloride + Aqueous Ammonia (

)

Primary Amide.

1
Acid Chloride ! Target Amide
Intermediate (CAS 1807220-81-0)

Precursor Acid
(CAS 823222-02-2)

NH3 (aq) or NH3 (g) - -~
0°C > RT .

SOCI2, DMF (cat.)
Reflux, 2h

Click to download full resolution via product page

Figure 2: Two-step synthesis pathway via acid chloride intermediate.

Step-by-Step Methodology

Note: All steps must be performed in a fume hood due to the release of HCI and

gases.

Step 1: Acid Chloride Formation

Charge a round-bottom flask with 1.0 eq of 5-Chloro-2-(trifluoromethyl)nicotinic acid.

Add dry Toluene (5-10 volumes) as solvent.

Add 1.5 - 3.0 eq of Thionyl Chloride (

)

Add 0.05 eq of DMF (Dimethylformamide) as a catalyst.
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e Reflux at 80-100°C for 2-3 hours. Monitor by TLC (quench aliquot with methanol to check for
methyl ester formation).

o Concentrate under reduced pressure to remove excess

and toluene. Result: Crude yellow oil/solid (Acid Chloride).

Step 2: Ammonolysis

Dissolve the crude acid chloride in dry Dichloromethane (DCM) or THF (5 volumes).
e Cool the solution to 0°C in an ice bath.

o Slowly add 5.0 eq of Aqueous Ammonia (25-28%) or bubble anhydrous ammonia gas
through the solution.

 Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 1 hour.

o Workup: Filter the precipitate (if solid) or separate the organic layer.[5] Wash organic layer
with water, brine, and dry over

o Concentrate to yield the crude amide.

 Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography
(Hexane/Ethyl Acetate).

Quality Assurance & Validation Protocols

Trustworthiness in sourcing depends on rigorous validation. Whether you synthesize it or buy it,
the following analytical controls are mandatory.

Critical Impurity Profile

When analyzing the final product, look for these specific impurities:

e Unreacted Acid (Precursor): Due to incomplete conversion or hydrolysis of the acid chloride.
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o Dimer Formation: Reaction of the acid chloride with the amide product (rare but possible).

» Regioisomers: If the starting material was impure (e.g., 6-chloro isomer).

HPLC Method for Purity Assessment

This protocol separates the polar acid from the neutral amide.

Table 2: HPLC Method Parameters

Parameter

Specification

Column

C18 Reverse Phase (e.g., Agilent Zorbax SB-
C18, 4.6 x 150mm, 5um)

Mobile Phase A

0.1% Phosphoric Acid in Water

Mobile Phase B

Acetonitrile (ACN)

0-2 min: 10% B; 2-15 min: 10%

Gradient
90% B; 15-20 min: 90% B
Flow Rate 1.0 mL/min
) UV @ 254 nm (aromatic ring) and 220 nm
Detection

(amide bond)

Retention Time

Acid Precursor: ~6-8 min; Target Amide: ~9-11

min (Amide is less polar than ionized acid)

Acceptance Criteria
e Purity:

95.0% (Area %)[6][7]

e Appearance: White to off-white solid.

 ldentity (1H-NMR): Diagnostic peaks for the amide
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protons (broad singlets, typically
7.5 - 8.5 ppm in DMSO-

) and the aromatic pyridine protons.

Supply Chain Risks & Safety

o Regulatory: The trifluoromethyl group often flags compounds for export control (dual-use
goods) in some jurisdictions. Ensure the supplier provides a valid End-User Statement (EUS)
if importing across borders.

o Safety (SDS):
o H315/H319: Causes skin and serious eye irritation.

o Handling: Use standard PPE. The acid chloride intermediate is corrosive and moisture-
sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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